Cas no 920262-10-8 (3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one
• CAS No: 920262-10-8
• MF: C₂₃H₂₉N₇O
• MW: 419.522663831711
• CID: 5496735
• Update Time: 2025-06-14

3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]propan-1-one
• 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one

• Inchi： 1S/C23H29N7O/c31-20(12-11-18-7-3-1-4-8-18)28-13-15-29(16-14-28)22-21-23(25-17-24-22)30(27-26-21)19-9-5-2-6-10-19/h2,5-6,9-10,17-18H,1,3-4,7-8,11-16H2
• InChI Key： MGOICCBBLMMPGT-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)(=O)CCC1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)propan-1-one

Comprehensive Analysis of 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one (CAS No. 920262-10-8)

The compound 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one, identified by CAS No. 920262-10-8, is a highly specialized molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a triazolopyrimidine core linked to a piperazine moiety and a cyclohexyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting specific enzymatic pathways and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one has surged due to their versatility in medicinal chemistry. The triazolopyrimidine scaffold, in particular, has been explored for its role in modulating kinase inhibitors and G-protein-coupled receptors (GPCRs). This aligns with current trends in precision medicine, where targeted therapies are gaining traction.

The synthesis of CAS No. 920262-10-8 involves multi-step organic reactions, including cyclohexylation and piperazine conjugation, which are critical for achieving its unique pharmacological profile. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods are frequently searched by chemists and researchers looking for reliable characterization protocols.

One of the most discussed topics in the context of 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one is its potential as a lead compound in oncology and neurology. Preclinical studies suggest its affinity for protein kinases, which are often dysregulated in cancers. Additionally, its blood-brain barrier (BBB) permeability is being investigated for neurodegenerative diseases, a hot topic in 2024 due to the rising prevalence of conditions like Alzheimer's and Parkinson's.

From a commercial perspective, CAS No. 920262-10-8 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its pricing and availability are frequently queried in search engines, reflecting its niche but growing demand. Researchers also seek information on its solubility, stability, and storage conditions, which are crucial for experimental reproducibility.

In conclusion, 3-cyclohexyl-1-(4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)propan-1-one represents a promising avenue for scientific exploration. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research, particularly in the fields of drug discovery and molecular biology. As the scientific community continues to uncover its mechanisms, this compound is likely to remain a focal point in cutting-edge studies.